![molecular formula LiBr<br>BrLi B125157 Lithium bromide CAS No. 7550-35-8](/img/structure/B125157.png)
Lithium bromide
Overview
Description
Lithium bromide (LiBr) is a chemical compound of lithium and bromine . It is known for its extreme hygroscopic character, which makes it useful as a desiccant in certain air conditioning systems .
Synthesis Analysis
This compound is prepared by treating an aqueous suspension of lithium carbonate with hydrobromic acid or by reacting lithium hydroxide with bromine . It forms several crystalline hydrates, unlike the other alkali metal bromides . The reaction can be represented as follows: LiOH + HBr → LiBr + H2O
.
Molecular Structure Analysis
In this compound, an ionic bond is formed by the transfer of an electron from lithium to bromine. As lithium donates an electron, it forms a cation or gets a positive charge Li+. While bromine accepts an electron, it forms an anion or gets a negative charge Br- . The crystal structure of this compound is cubic .
Chemical Reactions Analysis
This compound reacts with chlorine, where chlorine replaces bromine and lithium chloride is formed. This is a single displacement reaction represented as Cl2 + 2LiBr → Br2 + 2LiCl
. This compound also reacts with silver nitrate and forms lithium nitrate and silver bromide .
Physical And Chemical Properties Analysis
This compound is a white hygroscopic solid . It has a molar mass of 86.845 g/mol, a density of 3.464 g/cm^3, a melting point of 550 °C, and a boiling point of 1,300 °C . It is soluble in water, methanol, ethanol, ether, and acetone . It exhibits hygroscopic properties, making it effective as a liquid desiccant .
Scientific Research Applications
Absorption Refrigeration Systems
- Concentration Measurement for Absorption Machines : LiBr is used in prototype absorption machines. Its concentration, along with properties like electrical conductivity and density, is critical for efficiency. Measurements of these properties help establish the optimal concentration of LiBr in these systems (Labra et al., 2017).
- Exergy Analysis : LiBr-water solutions are analyzed for their exergy (energy available for work) in absorption refrigeration systems. This analysis includes chemical exergy calculations and the study of physical and chemical properties of the solution (Palacios‐Bereche et al., 2012).
- Vapor Absorption Refrigeration Systems : LiBr solutions are widely used as working mediums in these systems. Empirical equations have been developed to determine the concentration of these solutions based on electrical conductivity and temperature measurements (Osta-Omar & Micallef, 2017).
Material Science and Engineering
- Regenerated Cellulose Films : LiBr molten salt hydrate is employed as a solvent in preparing regenerated cellulose films, with potential applications in packaging due to its mechanical properties and optical transparency (Zhang et al., 2018).
- Performance of Polyethersulfone Membranes : LiBr, along with other lithium halides, is used as an additive in making polyethersulfone membranes. These membranes have applications in water purification and filtration processes (Idris et al., 2010).
Environmental and Sustainability Research
Recycling of Lithium Bromide : LiBr's role in recycling processes, specifically in converting waste this compound into lithium hydroxide, highlights its environmental and economic significance. This process also generates hydrobromic acid as a by-product (Gao et al., 2021).
Lignin Depolymerization : Concentrated LiBr solutions with acid catalysts are effective in selectively cleaving bonds in lignin, leading to its depolymerization. This has implications for biorefining and pulping processes (Yang et al., 2016).
Thermodynamic Properties
Thermodynamic Analysis of LiBr/Water Systems : The study of LiBr/water systems provides insights into their thermodynamic properties, relevant for cooling and heating applications. This includes the analysis of coefficients of performance and exergetic efficiency under various conditions (Lee & Sherif, 2001).
Density Measurement at High Temperatures : Research on the density of LiBr solutions at high temperatures provides valuable data for applications in thermophysics and aeromechanics (Khairulin et al., 2006).
Mechanism of Action
Target of Action
Lithium bromide, like other lithium salts, primarily targets enzymes that have magnesium as a co-factor . One such enzyme is the lithium-sensitive enzyme glycogen synthase kinase 3-beta (GSK3B) . Lithium also exerts its effects by competing for macromolecular sites that are relatively specific for other cations, most especially for sodium and magnesium .
Mode of Action
This compound acts by inhibiting enzymes such as GSK3B . It also modulates neurotransmitter receptor-mediated processes and modifies the production and turnover of certain neurotransmitters, particularly dopamine, glutamate, and GABA . Lithium decreases presynaptic dopamine activity and inactivates postsynaptic G protein, which reduces excitatory neurotransmission in the brain . It also enhances inhibitory neurotransmission by downregulating the NMDA receptor and inhibiting the myoinositol second messenger system directly .
Biochemical Pathways
This compound affects several biochemical pathways. It inhibits the myoinositol (MI) pathway, which is responsible for maintaining signal efficiency by the production of two postsynaptic second messenger system pathways on Inositol triphosphate (IP3) and Diaglycerol (DAG), both of which ultimately modulate neurotransmission and regulate gene transcription . Lithium also has a dual effect on glutamate receptors, acting to keep the amount of glutamate active between cells at a stable, healthy level .
Pharmacokinetics
The pharmacokinetics of lithium is linear within the dose regimen used in clinical practice . Lithium clearance could be predicted from renal function and body size of patients . It has an extremely narrow therapeutic window, which makes therapeutic drug monitoring necessary .
Result of Action
The molecular and cellular effects of this compound’s action are manifold. It reduces excitatory neurotransmission in the brain, enhances inhibitory neurotransmission, and modulates the production and turnover of certain neurotransmitters . These actions can lead to neuroprotection and are thought to underpin its clinical effectiveness as a mood stabilizer in the treatment of bipolar disorder .
Action Environment
Environmental factors can influence the action, efficacy, and stability of this compound. Its extreme hygroscopic character makes it useful as a desiccant in certain air conditioning systems . Heat is quickly generated when this compound is dissolved into water because it has a negative enthalpy of solution . Therefore, the environment in which this compound is used or stored can significantly impact its stability and effectiveness.
Safety and Hazards
Lithium bromide poses potential health risks and requires careful handling to ensure safety . Overexposure to lithium compounds, including this compound, can have severe effects on the central nervous system, resulting in symptoms such as ringing in the ears, vomiting, nausea, blurred vision, diarrhea, drowsiness, and twitching . It is corrosive and can damage materials, especially when exposed to moisture .
properties
IUPAC Name |
lithium;bromide | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/BrH.Li/h1H;/q;+1/p-1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AMXOYNBUYSYVKV-UHFFFAOYSA-M | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
[Li+].[Br-] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
LiBr, BrLi | |
Record name | lithium bromide | |
Source | Wikipedia | |
URL | https://en.wikipedia.org/wiki/Lithium_bromide | |
Description | Chemical information link to Wikipedia. | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20892222 | |
Record name | Lithium bromide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20892222 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
86.9 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
Dry Powder; Dry Powder, Water or Solvent Wet Solid; Liquid, Highly deliquescent white solid; [Merck Index] White powder, crystals, or beads; Hygroscopic; [Alfa Aesar MSDS] | |
Record name | Lithium bromide (LiBr) | |
Source | EPA Chemicals under the TSCA | |
URL | https://www.epa.gov/chemicals-under-tsca | |
Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
Record name | Lithium bromide | |
Source | Haz-Map, Information on Hazardous Chemicals and Occupational Diseases | |
URL | https://haz-map.com/Agents/14716 | |
Description | Haz-Map® is an occupational health database designed for health and safety professionals and for consumers seeking information about the adverse effects of workplace exposures to chemical and biological agents. | |
Explanation | Copyright (c) 2022 Haz-Map(R). All rights reserved. Unless otherwise indicated, all materials from Haz-Map are copyrighted by Haz-Map(R). No part of these materials, either text or image may be used for any purpose other than for personal use. Therefore, reproduction, modification, storage in a retrieval system or retransmission, in any form or by any means, electronic, mechanical or otherwise, for reasons other than personal use, is strictly prohibited without prior written permission. | |
CAS RN |
7550-35-8 | |
Record name | Lithium bromide | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=7550-35-8 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Lithium bromide | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0007550358 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Lithium bromide (LiBr) | |
Source | EPA Chemicals under the TSCA | |
URL | https://www.epa.gov/chemicals-under-tsca | |
Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
Record name | Lithium bromide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20892222 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | Lithium bromide | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.028.582 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | LITHIUM BROMIDE | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/864G646I84 | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.